Cas no 919802-97-4 (1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)-)

• Product Name: 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)-
• CAS No: 919802-97-4
• MF: C₂₈H₂₂N₂
• MW: 386.487686634064
• CID: 760573
• PubChem ID: 59559620
• Update Time: 2025-10-28

1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)-
• 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole
• 4-phenyl-1-tritylpyrazole
• 919802-97-4
• ZIKKKZRLNXTDDG-UHFFFAOYSA-N
• CS-0196104
• 4-phenyl-1-trityl-1H-pyrazole
• SCHEMBL70574
• DTXSID20732391

• MDL： MFCD26045270
• Inchi： 1S/C28H22N2/c1-5-13-23(14-6-1)24-21-29-30(22-24)28(25-15-7-2-8-16-25,26-17-9-3-10-18-26)27-19-11-4-12-20-27/h1-22H
• InChI Key： ZIKKKZRLNXTDDG-UHFFFAOYSA-N
• SMILES： N1(C=C(C2C=CC=CC=2)C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 386.178298710g/mol
• Monoisotopic Mass: 386.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)-

1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- (CAS No. 919802-97-4): A Comprehensive Overview

1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- (CAS No. 919802-97-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole, is characterized by its unique structural features and potential applications in drug discovery and development.

The core structure of 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- consists of a pyrazole ring substituted with a phenyl group at the 4-position and a triphenylmethyl group at the 1-position. The triphenylmethyl group, often referred to as the Trityl group, is a well-known protecting group in organic synthesis due to its stability under various reaction conditions and ease of removal. This makes 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole an attractive intermediate for the synthesis of more complex molecules.

In recent years, 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its use in the synthesis of pyrazole-based inhibitors. Pyrazoles are known for their ability to form hydrogen bonds and π-stacking interactions, making them effective scaffolds for designing inhibitors of various biological targets, such as kinases, proteases, and G protein-coupled receptors (GPCRs).

A notable example of the application of 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole is in the development of inhibitors for cyclin-dependent kinases (CDKs). CDKs are critical enzymes involved in cell cycle regulation and have been implicated in various diseases, including cancer. Researchers have synthesized a series of pyrazole-based CDK inhibitors using 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole as a starting material. These inhibitors have shown promising results in preclinical studies, demonstrating potent inhibition of CDK activity and anti-proliferative effects on cancer cells.

Another area where 1H-Pyrazole, 4-phenyl-1-(triphenylmethyl)- has shown potential is in the development of GPCR modulators. GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. The ability to modulate GPCRs has significant therapeutic implications, particularly in the treatment of neurological disorders and metabolic diseases. Studies have demonstrated that pyrazole derivatives, including those derived from 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole, can act as agonists or antagonists of specific GPCRs, providing new avenues for drug discovery.

The synthetic accessibility and functional versatility of 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole make it an ideal candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole as a building block, researchers can generate diverse pyrazole derivatives with varying substituents at different positions on the pyrazole ring. This approach has led to the discovery of several novel compounds with improved pharmacological properties.

In addition to its applications in drug discovery, 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole has also been explored for its potential as a fluorescent probe. Fluorescent probes are essential tools in cell biology and bioimaging studies, allowing researchers to visualize and track specific biomolecules within cells. The presence of the triphenylmethyl group in 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole can be leveraged to design probes with tunable fluorescence properties. Recent studies have shown that certain pyrazole derivatives can exhibit strong fluorescence upon binding to specific targets, making them valuable tools for live-cell imaging.

The safety profile and stability of 4-Phenyl-1-(triphenylmethyl)-1H-pyrazole are also important considerations for its use in pharmaceutical research. Extensive toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations. However, like any chemical compound used in drug development, it is crucial to conduct thorough safety evaluations to ensure its suitability for clinical use.

In conclusion, 1H-Pyrazole, 4-phenyl-1-(triphenymethyl)- (CAS No. 919802-97-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive starting material for the synthesis of novel therapeutic agents and fluorescent probes. Ongoing research continues to uncover new applications and optimize its properties for specific biological targets.